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Compound of Interest

Compound Name: BMS-687453

Cat. No.: B1667234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of BMS-687453, a potent and selective peroxisome proliferator-activated

receptor alpha (PPARα) agonist. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility
BMS-687453 is a small molecule with the following key characteristics:

Property Value Source(s)

Molecular Formula C₂₂H₂₁ClN₂O₆ [1][2][3][4]

Molecular Weight 444.86 g/mol [1][3][4][5]

Appearance Crystalline solid / Powder [2][6]

Solubility in DMSO ≥ 30 mg/mL [1][5][6]

Note: Solubility in DMSO has been reported at various levels, including ≥ 100 mg/mL[1], 89

mg/mL[5], and 30 mg/mL[6]. It is recommended to use fresh, anhydrous DMSO to achieve

optimal solubility, as moisture can reduce the solubility of the compound[5].
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Experimental Protocol: Preparation of a 10 mM
BMS-687453 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-687453 in dimethyl

sulfoxide (DMSO).

Materials:

BMS-687453 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Allow the

BMS-687453 powder to equilibrate to room temperature before opening the container to

prevent condensation.

Weighing BMS-687453: Carefully weigh the desired amount of BMS-687453 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.4486 mg of BMS-687453.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)
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0.00001 moles x 444.86 g/mol = 0.0044486 g = 4.4486 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed BMS-687453. For 4.4486 mg of BMS-687453, add 1 mL of DMSO to achieve a

10 mM concentration.

Mixing: Tightly cap the vial and vortex thoroughly until the BMS-687453 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes or amber glass vials.

Storage and Stability:

Powder: Store the solid compound at -20°C for long-term storage (up to 3 years) or at 4°C

for short-term storage (up to 2 years)[1][2].

Stock Solution in DMSO: For long-term storage, store the aliquoted stock solution at -80°C

(stable for up to 1-2 years)[1][5]. For short-term storage, -20°C is acceptable (stable for up to

1-3 months)[2][3][5].

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing the BMS-687453 stock solution.
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Caption: Workflow for BMS-687453 Stock Solution Preparation.
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Safety Precautions
Always handle BMS-687453 and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment, including gloves, a lab coat, and safety

glasses.

Consult the Safety Data Sheet (SDS) for BMS-687453 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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